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Methyl 2-methyl-2-

phenylpropanoate

Cat. No.: B1583114 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 2-methyl-2-phenylpropanoate, a notable organic compound with the molecular

formula C₁₁H₁₄O₂, plays a significant role in modern chemical research. Its structure, featuring

an ester group and a branched alkyl chain, renders it a versatile building block in organic

synthesis.[1] The presence of a tertiary carbon attached to the phenyl group introduces

considerable steric hindrance, which in turn influences its reactivity and stability.[1] A key area

of interest is its function as a derivative of 2-methyl-2'-phenylpropionic acid, a compound

recognized for its potent antihistamine properties.[1] Research has shown that derivatives of

this structure exhibit high selectivity for H1 receptors, a desirable characteristic in the

development of antiallergic agents.[1] This selectivity may offer advantages for patients on

multiple medications.[1] Consequently, this compound is an important intermediate in the

synthesis of various antiallergic drugs and serves as a precursor for creating new compounds

with potentially enhanced efficacy and reduced side effects compared to existing

antihistamines.[1]

Synonyms and Identifiers
For clarity and comprehensive database searching, a list of synonyms and identifiers for

Methyl 2-methyl-2-phenylpropanoate is provided below.
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Type Identifier

IUPAC Name methyl 2-methyl-2-phenylpropanoate[2][3]

CAS Number 57625-74-8[2][3][4][5]

Molecular Formula C₁₁H₁₄O₂[1][2][5]

InChI Key WITYUUTUSPKOAB-UHFFFAOYSA-N[2][3][6]

Synonyms

Methyl 2,2-dimethyl-2-phenylacetate[7], Methyl

Dimethylbenzeneacetate[4][8], Benzeneacetic

acid, alpha,alpha-dimethyl-, methyl ester[2], 2-

methyl-2-phenyl-propionic acid methyl ester[2],

methyl phenylisobutyrate[2], 2-Methyl-2-

phenylpropanoic acid methyl ester[2][7]

Physicochemical Properties
A summary of the key physicochemical properties of Methyl 2-methyl-2-phenylpropanoate is

presented in the table below.

Property Value Source

Molecular Weight 178.23 g/mol [2][6]

Appearance Colorless to light yellow liquid [4]

Density 1.01 g/cm³ [4]

Boiling Point 230.2°C at 760 mmHg [4]

Flash Point 92.2°C [4]

Purity ≥98.0% [4]

Storage
Sealed in dry, room

temperature
[3]

Experimental Protocols
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Detailed methodologies for the synthesis and hydrolysis of Methyl 2-methyl-2-
phenylpropanoate are outlined below.

Synthesis of Methyl 2-methyl-2-phenylpropanoate
Method 1: Acid-Catalyzed Esterification (Fischer-Speier Esterification)

This widely used method involves the esterification of 2-methyl-2-phenylpropanoic acid with

methanol.[1]

Reactants: 2-methyl-2-phenylpropanoic acid and excess methanol.[1]

Catalyst: A catalytic amount of a strong acid (e.g., sulfuric acid).[1]

Procedure:

A mixture of 2-methyl-2-phenylpropanoic acid and an excess of methanol is heated in the

presence of the acid catalyst.[1]

The excess methanol acts as both a reactant and the solvent, driving the reaction

equilibrium towards the formation of the ester.[1]

The reaction is typically conducted under reflux conditions to enhance the reaction rate.[1]

Method 2: Alkylation of 2-Methyl-2-phenylpropanoic Acid with Methyl Iodide

This method utilizes the carboxylate salt of 2-methyl-2-phenylpropanoic acid and methyl iodide.

[1]

Reactants: 9.00 g (55 mmol) of 2-methyl-2-phenyl-propionic acid, 90 ml of N,N-

dimethylformamide, 11.51 g (2.5 eq.) of sodium hydrogencarbonate, and 6.89 mL (15.72 g, 2

eq.) of methyl iodide.[6]

Procedure:

2-methyl-2-phenyl-propionic acid is dissolved in N,N-dimethylformamide.[6]

Sodium hydrogencarbonate is added, followed by methyl iodide.[6]
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The mixture is stirred at room temperature for 40 hours.[6]

The reaction mixture is then poured into ice water, and the pH is adjusted to ~3.0 with

aqueous HCl (1N).[6]

The mixture is extracted three times with ether.[6]

The combined organic phases are washed with water, dried over MgSO₄, filtered, and

evaporated to yield the crude title compound as a yellow oil.[6]

Hydrolytic Cleavage Reactions
The hydrolysis of Methyl 2-methyl-2-phenylpropanoate results in the cleavage of the ester

bond to produce 2-methyl-2-phenylpropanoic acid and methanol.[1] This can be performed

under acidic or basic conditions.[1]

Acid-Catalyzed Hydrolysis

Catalyst: A strong acid, such as sulfuric acid.[1]

Mechanism:

Protonation: The carbonyl oxygen of the ester is protonated by the acid catalyst.[1]

Nucleophilic Attack: A water molecule, acting as a nucleophile, attacks the highly

electrophilic carbonyl carbon.[1]

Proton Transfer: A proton is transferred from the oxonium ion to the oxygen of the original

methoxy group, converting it into a good leaving group (methanol).[1]

Elimination: The tetrahedral intermediate collapses, reforming the carbonyl double bond

and expelling a molecule of methanol.[1]

Signaling Pathways and Reaction Workflows
The following diagrams illustrate key processes related to Methyl 2-methyl-2-
phenylpropanoate.
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Synthesis

Pharmacological Action

Methyl 2-methyl-2-phenylpropanoate Antihistamine Drug
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Caption: Role as an intermediate in the synthesis of antihistamine drugs that block the H1

receptor.
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Start:
2-methyl-2-phenylpropanoic acid
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Add strong acid catalyst
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Caption: Workflow for the acid-catalyzed esterification synthesis of Methyl 2-methyl-2-
phenylpropanoate.
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Methyl 2-methyl-2-phenylpropanoate
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Caption: Mechanism of acid-catalyzed hydrolysis of Methyl 2-methyl-2-phenylpropanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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